Cas no 926241-44-3 (N-cyclopropyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine)

• Product Name: N-cyclopropyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine
• CAS No: 926241-44-3
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 5233008
• PubChem ID: 16777194
• Update Time: 2026-03-08

N-cyclopropyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine Chemical and Physical Properties

Names and Identifiers

• CID 16777194
• 5H-Benzocyclohepten-5-amine, N-cyclopropyl-6,7,8,9-tetrahydro-
• N-cyclopropyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine

• Inchi： 1S/C14H19N/c1-3-7-13-11(5-1)6-2-4-8-14(13)15-12-9-10-12/h1,3,5,7,12,14-15H,2,4,6,8-10H2
• InChI Key： NQEIXEFDZGPBIW-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1CCCCC2NC1CC1

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 322.4±21.0 °C(Predicted)
• pka: 8.68±0.20(Predicted)

Additional information on N-cyclopropyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine

Comprehensive Overview of N-cyclopropyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine (CAS No. 926241-44-3): Properties, Applications, and Research Insights

N-cyclopropyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine (CAS No. 926241-44-3) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic amine derivative features a cyclopropyl group attached to a tetrahydrobenzoannulene core, making it a valuable scaffold for drug discovery and material science applications. Its molecular formula and intricate ring system contribute to its potential as a bioactive intermediate in medicinal chemistry.

Recent studies highlight the growing interest in N-cyclopropyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine due to its role in modulating central nervous system (CNS) targets, a hot topic in neurodegenerative disease research. Researchers are exploring its utility as a precursor for GPCR ligands and kinase inhibitors, aligning with trends in precision medicine. The compound’s lipophilic properties and hydrogen-bonding capacity make it particularly relevant for blood-brain barrier penetration studies—a frequent search query among neuroscientists.

From a synthetic chemistry perspective, the benzoannulene framework of CAS No. 926241-44-3 offers intriguing possibilities for ring-functionalization strategies. Computational chemistry searches often focus on such conformationally restricted amines for their ability to enhance binding selectivity. The cyclopropyl motif is notably searched in relation to strain-release chemistry and metabolic stability improvements—key concerns in modern drug design.

Analytical characterization of this compound typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular emphasis on its stereochemical purity. These methods are frequently searched alongside the CAS number by quality control specialists. The compound’s stability under various pH conditions (another trending search topic) has been investigated for formulation development purposes.

In material science, the fused ring system of N-cyclopropyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine has sparked interest for organic electronic applications. Its potential as a charge-transport moiety in OLEDs aligns with the surge in searches for "thermally stable amine derivatives" in optoelectronics research. Patent literature reveals its utility in creating high-performance polymers with tailored dielectric properties.

Environmental and toxicological profiling of CAS No. 926241-44-3 remains an active area of investigation, responding to increased regulatory scrutiny on novel chemical entities. Recent publications address its biodegradation pathways—a subject gaining traction in green chemistry forums. The compound’s ecotoxicological profile is often searched in conjunction with REACH compliance documentation.

The commercial availability of N-cyclopropyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine has expanded significantly, with suppliers now offering GMP-grade batches for preclinical studies. This development corresponds to rising searches for "scale-up synthesis" of bridged bicyclic amines. Market analyses indicate growing demand from contract research organizations specializing in fragment-based drug discovery platforms.

Future research directions for this compound class may focus on its chiral resolution (a persistent search topic) and development of continuous flow synthesis methods. The intersection of machine learning and molecular property prediction for such structures represents another emerging area of interest, as evidenced by recent conference proceedings and AI-driven chemistry searches.